Cas no 75-97-8 (Pinacolone)

Pinacolone Properties

Names and Identifiers

• Pinacolone
• 3,3-Dimethyl-2-butanone
• tert-Butyl methyl ketone
• Pinacolin (need import permit)
• Pinacolin
• CRESAMINE
• 6-HYDROXY-M-TOLUIDINE
• 3-AMINO-4-HYDROXYTOLUENE
• 2-HYDROXY-5-METHYLANILINE
• 2-AMINO-P-CRESOL
• 2-AMINO-4-CRESOL
• 2-AMINO-4-METHYLPHENOL
• O-AMINO-P-CRESOL
• ted-Butyl methyl ketone-3,3-Dimethyl-2-butanone
• 3,3-Dimethylbutan-2-one
• 2-Butanone, 3,3-dimethyl-
• Pinacoline
• t-Butyl methyl ketone
• Methyl tert-butyl ketone
• Pinakolin
• Methyl t-butyl ketone
• 3,3-Dimethylbutanone
• 2,2-Dimethylbutanone
• 1,1,1-Trimethylacetone
• Ketone, tert-butyl methyl
• 2,2-Dimethyl-3-butanone
• 3,3-Dimethyl-butan-2-one
• Ketone, t-butyl methyl
• Pinakolin [German]
• Methyltert-butyl ketone
• NSC 935
• 3,3-Dimethyl-2-butanone, 98%
• W-104380
• DTXCID801752
• 75-97-8
• PINACOLONE [MI]
• 2-Butanone,3-dimethyl-
• 3,3-DIMETHYL-2-BUTANONE [HSDB]
• NSC-935
• tert-C4H9COCH3
• FS-4025
• BRN 1209331
• SCHEMBL43148
• GEO-02795
• InChI=1/C6H12O/c1-5(7)6(2,3)4/h1-4H
• 3U1AAG3528
• AI3-03075
• Q222983
• WLN: 1X1&1&V1
• LS-46709
• UNII-3U1AAG3528
• 1,1-Dimethylethyl methyl ketone
• 1,1-Trimethylacetone
• FT-0658979
• 3,3-dimethylbutanon
• STL134907
• MFCD00008846
• Tox21_200060
• AKOS000118891
• tert-butyl-methyl ketone
• D0692
• CAS-75-97-8
• t-butylmethylketone
• NSC935
• HSDB 5210
• DTXSID5021752
• NCGC00248508-01
• a,a,a-Trimethylacetone
• EINECS 200-920-4
• 3,3-Dimethylbutan-2-one, Methyl t-butyl ketone, Pinacolin, Pinacolone, tert-Butyl methyl ketone
• CHEMBL3183565
• Pinacolone; (3,3-Dimethyl-2-butanone)
• methyl-t-butylketone
• NCGC00257614-01
• Pinacolone (3,3-Dimethyl-2-butanone)
• CHEBI:197349
• NS00037744
• alpha,alpha,alpha--trimethylacetone
• +Expand

• MDL： MFCD00008846
• InChIKey： PJGSXYOJTGTZAV-UHFFFAOYSA-N
• Inchi： 1S/C6H12O/c1-5(7)6(2,3)4/h1-4H3
• SMILES： O=C(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 1209331

Computed Properties

• Exact Mass: 100.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 100.089
• Heavy Atom Count: 7
• Complexity: 76.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 100.16

Experimental Properties

• LogP: 1.62150
• PSA: 17.07000
• Merck: 14,7440
• Refractive Index: 1.395-1.397
• Water Partition Coefficient: 2.44 g/100 mL (15 ºC)
• Boiling Point: 106 ºC
• Melting Point: -52.5 ºC
• Vapor Pressure: 31.50 mmHg
• Flash Point: 17 ºC
• Solubility: 19g/l
• Color/Form: Colorless to light yellow liquid with mint flavor [1]
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Flammable.
• Solubility: Slightly soluble in water, soluble in ethanol \ ether \ acetone [12]
• Density: 0.8
• Refractive Index: Index of refraction: 1.3952 at 20 °C/D
• Odor: Peppermint or camphor-like odor

Pinacolone Security Information

• RTECS：EL7700000
• WGK Germany：2
• Safety Term：3
• Safety Instruction： S9-S16-S29-S33-S20/21
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R22
• Hazard Level：3
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 1224 3/PG 2
• Hazard Statement： H225-H302
• Warning Statement： P210
• Storage Condition：Flammable area
• PackingGroup：II
• Risk Phrases： R11;R22
• Signal Word：Danger
• TSCA：Yes
• HazardClass：3

Pinacolone Customs Data

• HS CODE：29141990
• Customs Data：

  China Customs Code:

  29141990